Cas no 2411239-83-1 (Tert-butyl 2-[(4-fluorosulfonyloxyphenyl)methyl]piperidine-1-carboxylate)

• Product Name: Tert-butyl 2-[(4-fluorosulfonyloxyphenyl)methyl]piperidine-1-carboxylate
• CAS No: 2411239-83-1
• MF: C₁₇H₂₄FNO₅S
• MW: 373.439567565918
• CID: 5360407
• Update Time: 2025-06-09

Tert-butyl 2-[(4-fluorosulfonyloxyphenyl)methyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z3919180681
• Tert-butyl 2-[(4-fluorosulfonyloxyphenyl)methyl]piperidine-1-carboxylate
• tert-butyl 2-({4-[(fluorosulfonyl)oxy]phenyl}methyl)piperidine-1-carboxylate

• Inchi： 1S/C17H24FNO5S/c1-17(2,3)23-16(20)19-11-5-4-6-14(19)12-13-7-9-15(10-8-13)24-25(18,21)22/h7-10,14H,4-6,11-12H2,1-3H3
• InChI Key： OSKMVHFYNOXZTM-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC(=CC=1)CC1CCCCN1C(=O)OC(C)(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 546
• XLogP3: 4.1
• Topological Polar Surface Area: 81.3

Additional information on Tert-butyl 2-[(4-fluorosulfonyloxyphenyl)methyl]piperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 2-[(4-fluorosulfonyloxyphenyl)methyl]piperidine-1-carboxylate (CAS No. 2411239-83-1)

Tert-butyl 2-[(4-fluorosulfonyloxyphenyl)methyl]piperidine-1-carboxylate (CAS No. 2411239-83-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its abbreviated name, features a piperidine backbone modified with a fluorosulfonyloxy group, making it a valuable intermediate in the synthesis of bioactive molecules. Its unique structure combines a tert-butyl ester and a phenylmethyl moiety, which are critical for enhancing stability and reactivity in synthetic pathways.

The compound's CAS number 2411239-83-1 serves as a unique identifier, ensuring precise tracking in regulatory and research contexts. Researchers frequently search for "piperidine derivatives" or "fluorosulfonyloxy compounds" due to their relevance in drug discovery, particularly in the development of kinase inhibitors and protease modulators. The inclusion of a tert-butyl group in the structure is a common strategy to improve lipophilicity, a property highly sought after in CNS-targeting therapeutics.

In recent years, the demand for high-purity intermediates like Tert-butyl 2-[(4-fluorosulfonyloxyphenyl)methyl]piperidine-1-carboxylate has surged, driven by advancements in precision medicine and small-molecule therapeutics. The compound's role in structure-activity relationship (SAR) studies is particularly noteworthy, as it allows researchers to fine-tune molecular interactions for optimal efficacy. This aligns with the growing trend of "fragment-based drug design," a hot topic in pharmaceutical R&D.

From a synthetic chemistry perspective, the fluorosulfonyloxy group in this compound offers versatile reactivity, enabling cross-coupling reactions and nucleophilic substitutions. Such properties are pivotal in constructing complex architectures, a recurring theme in queries like "how to modify piperidine scaffolds" or "best practices for sulfonate ester synthesis." The tert-butyl carboxylate protection further simplifies purification, addressing common challenges in multi-step syntheses.

Environmental and safety considerations are also paramount when working with Tert-butyl 2-[(4-fluorosulfonyloxyphenyl)methyl]piperidine-1-carboxylate. While not classified as hazardous, proper handling protocols are essential to maintain laboratory safety standards. This resonates with the increasing emphasis on "green chemistry principles" in industrial and academic settings, a frequently searched topic among chemists.

In summary, Tert-butyl 2-[(4-fluorosulfonyloxyphenyl)methyl]piperidine-1-carboxylate (CAS No. 2411239-83-1) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span from medicinal chemistry to material science, reflecting the compound's adaptability to diverse research needs. As the scientific community continues to explore "next-generation synthetic intermediates," this compound remains a cornerstone for groundbreaking discoveries.